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Cat. No.: B149431 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ditridecyl adipate (CAS No. 16958-92-2) is a diester of adipic acid and tridecyl alcohol, with

the molecular formula C₃₂H₆₂O₄ and a molecular weight of 510.83 g/mol .[1][2] It is a colorless

to pale yellow liquid known for its low viscosity, good thermal stability, and excellent lubricating

properties.[3][4] These characteristics make it a valuable compound in various industrial and

research applications, including as a plasticizer for polymers like polyvinyl chloride (PVC), an

emollient in cosmetic formulations, and a lubricant.[5][6]

The standard laboratory synthesis of ditridecyl adipate is achieved through the direct

esterification of adipic acid with tridecyl alcohol. This application note provides detailed

protocols for two common and effective methods: Fischer-Speier esterification, which utilizes

an acid catalyst, and a milder, enzymatic approach using an immobilized lipase.

Reaction Principle
The synthesis of ditridecyl adipate involves the reaction of one equivalent of adipic acid, a

dicarboxylic acid, with two equivalents of tridecyl alcohol. This reaction is a nucleophilic acyl

substitution, specifically an acid-catalyzed esterification (Fischer esterification). The reaction is

reversible, and to drive the equilibrium towards the formation of the diester product, the water

byproduct must be removed as it is formed.[7][8]
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Chemical Equation:

HOOC-(CH₂)₄-COOH + 2 CH₃-(CH₂)₁₂-OH ⇌ CH₃-(CH₂)₁₂-OOC-(CH₂)₄-COO-(CH₂)₁₂-CH₃ + 2

H₂O (Adipic Acid + Tridecyl Alcohol ⇌ Ditridecyl Adipate + Water)

Quantitative Data Summary
The following table summarizes the key quantitative data for the synthesis of ditridecyl
adipate via Fischer esterification and enzymatic synthesis. The data is compiled from protocols

for analogous long-chain diesters and represents typical experimental parameters.

Parameter Fischer Esterification Enzymatic Synthesis

Reactants Adipic Acid, Tridecyl Alcohol Adipic Acid, Tridecyl Alcohol

Molar Ratio (Alcohol:Acid) 2.2 : 1 2 : 1

Catalyst
p-Toluenesulfonic acid (p-

TsOH) or H₂SO₄

Immobilized Lipase (e.g.,

Novozym 435)

Catalyst Loading ~0.05 equivalents 5% (w/w of total reactants)

Solvent Toluene
Solvent-free or high-boiling

inert solvent

Temperature 110-120 °C (Reflux) 50-60 °C

Reaction Time 5-10 hours 24-48 hours

Water Removal
Azeotropic distillation (Dean-

Stark)

Vacuum application or

molecular sieves

Typical Yield >90% >95%

Experimental Protocols
Protocol 1: Fischer-Speier Esterification
This protocol describes the synthesis of ditridecyl adipate using p-toluenesulfonic acid as a

catalyst with azeotropic removal of water.

Materials:
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Adipic acid

Tridecyl alcohol (2.2 equivalents)

p-Toluenesulfonic acid (0.05 equivalents)

Toluene

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Equipment:

Round-bottom flask

Dean-Stark apparatus

Reflux condenser

Heating mantle with magnetic stirrer

Separatory funnel

Rotary evaporator

Standard laboratory glassware

Procedure:

Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add adipic acid,

tridecyl alcohol (2.2 equivalents), and toluene.

Catalyst Addition: Add p-toluenesulfonic acid (0.05 equivalents) to the mixture.

Reflux and Water Removal: Assemble the Dean-Stark apparatus and reflux condenser. Heat

the mixture to reflux (approximately 110-120 °C). The toluene-water azeotrope will collect in
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the Dean-Stark trap. Continue refluxing until the theoretical amount of water is collected.[7]

Cooling and Quenching: Once the reaction is complete, allow the mixture to cool to room

temperature.

Work-up: Transfer the reaction mixture to a separatory funnel. Wash the organic layer

sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid

catalyst), and brine.[7][9]

Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the filtrate using a rotary evaporator to yield the crude ditridecyl adipate.[9]

Purification: The crude product can be further purified by column chromatography on silica

gel or by recrystallization from a suitable solvent such as ethanol or acetone to remove

unreacted tridecyl alcohol and other impurities.[9]

Protocol 2: Enzymatic Esterification
This protocol utilizes an immobilized lipase for a milder synthesis of ditridecyl adipate.

Materials:

Adipic acid

Tridecyl alcohol (2.0 equivalents)

Immobilized lipase (e.g., Novozym 435)

Hexane or other suitable organic solvent (for purification)

Equipment:

Schlenk flask or round-bottom flask with a vacuum adapter

Heating mantle or oil bath with magnetic stirrer

Vacuum pump

Filtration apparatus
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Rotary evaporator

Procedure:

Reactant Preparation: In a Schlenk flask, combine adipic acid and tridecyl alcohol (2.0

equivalents).[10]

Enzyme Addition: Add the immobilized lipase (e.g., 5% of the total reactant weight) to the

mixture.[11]

Reaction Conditions: Heat the mixture to 50-60 °C with vigorous stirring. Apply a vacuum to

remove the water byproduct and drive the reaction to completion.[11][12] The reaction is

typically monitored by TLC or GC and runs for 24-48 hours.[13]

Enzyme Recovery: After the reaction, cool the mixture. The immobilized enzyme can be

recovered by filtration for potential reuse.

Purification: The resulting crude product can be purified by column chromatography or

recrystallization as described in the Fischer esterification protocol.
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Caption: Experimental workflow for the synthesis and purification of ditridecyl adipate.
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Caption: Chemical reaction pathway for the esterification of adipic acid with tridecyl alcohol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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